Cas no 2228524-12-5 (2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine)
2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine
- EN300-1925202
- 2228524-12-5
-
- Inchi: 1S/C10H13BrN2O3/c1-10(6-12,16-2)8-4-3-7(11)5-9(8)13(14)15/h3-5H,6,12H2,1-2H3
- InChI Key: JDWZKZMTQMTFPB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)[N+](=O)[O-])C(C)(CN)OC
Computed Properties
- Exact Mass: 288.01095g/mol
- Monoisotopic Mass: 288.01095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 81.1Ų
2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1925202-1g |
2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine |
2228524-12-5 | 1g |
$1172.0 | 2023-09-17 | ||
| Enamine | EN300-1925202-5g |
2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine |
2228524-12-5 | 5g |
$3396.0 | 2023-09-17 | ||
| Enamine | EN300-1925202-10g |
2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine |
2228524-12-5 | 10g |
$5037.0 | 2023-09-17 | ||
| Enamine | EN300-1925202-0.05g |
2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine |
2228524-12-5 | 0.05g |
$983.0 | 2023-09-17 | ||
| Enamine | EN300-1925202-0.1g |
2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine |
2228524-12-5 | 0.1g |
$1031.0 | 2023-09-17 | ||
| Enamine | EN300-1925202-0.25g |
2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine |
2228524-12-5 | 0.25g |
$1078.0 | 2023-09-17 | ||
| Enamine | EN300-1925202-0.5g |
2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine |
2228524-12-5 | 0.5g |
$1124.0 | 2023-09-17 | ||
| Enamine | EN300-1925202-1.0g |
2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine |
2228524-12-5 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1925202-2.5g |
2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine |
2228524-12-5 | 2.5g |
$2295.0 | 2023-09-17 | ||
| Enamine | EN300-1925202-5.0g |
2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine |
2228524-12-5 | 5g |
$3396.0 | 2023-06-01 |
2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine
Research Brief on 2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine (CAS: 2228524-12-5): Recent Advances and Applications
The compound 2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine (CAS: 2228524-12-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a bromo-nitrophenyl moiety and a methoxypropan-1-amine group, has shown promising potential in various therapeutic and diagnostic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies for neurological disorders and cancer.
One of the most notable advancements in the research of this compound is its application in the synthesis of small-molecule inhibitors targeting specific enzymes involved in neurodegenerative diseases. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine exhibit potent inhibitory activity against monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The study highlighted the compound's ability to cross the blood-brain barrier, making it a viable candidate for further preclinical development.
In addition to its neurological applications, recent research has also explored the anticancer properties of this compound. A team of researchers from the University of Cambridge reported in *Bioorganic & Medicinal Chemistry Letters* that 2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine serves as a scaffold for the development of novel kinase inhibitors. These inhibitors showed selective activity against cancer cell lines with minimal cytotoxicity to normal cells, suggesting a potential therapeutic window for oncology applications.
The synthetic pathways for this compound have also been optimized in recent years. A 2022 publication in *Organic Process Research & Development* detailed a scalable and cost-effective method for the synthesis of 2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine, utilizing green chemistry principles to minimize environmental impact. This advancement is expected to facilitate larger-scale production, enabling further research and potential commercialization.
Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that while the molecule exhibits favorable absorption and distribution profiles, its metabolism and elimination pathways require further optimization to enhance its therapeutic efficacy. Ongoing research is focused on structural modifications to improve its metabolic stability and reduce potential off-target effects.
In conclusion, 2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine (CAS: 2228524-12-5) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its applications in neurodegenerative diseases and oncology, coupled with advancements in synthetic methodologies, underscore its potential as a valuable tool for future therapeutic development. Continued research efforts will be essential to fully unlock its clinical potential and address existing limitations.
2228524-12-5 (2-(4-bromo-2-nitrophenyl)-2-methoxypropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)